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Compound of Interest

Compound Name: SC-10

Cat. No.: B1681507

Initial searches for "SC-10" have revealed that this term is ambiguous and does not point to a
single, specific pharmaceutical compound. To provide an accurate and relevant technical guide
on the safety and toxicity profile, further clarification on the identity of "SC-10" is essential.

Multiple, unrelated substances and products are referred to as "SC-10" in publicly available
information. Without a more specific identifier, it is not possible to gather the detailed,
substance-specific data required for an in-depth technical guide that would be useful to
researchers, scientists, and drug development professionals.

The term "SC-10" has been identified in various contexts, including:

 Industrial Solvents: A Safety Data Sheet (SDS) describes "SC-10 Solvent" as another name
for Glycol Ether PM. The SDS outlines its own set of toxicological properties, including
potential liver and kidney effects with repeated overexposure.

o Cosmetic Ingredients: "Sensiva® SC 10" is a trade name for a cosmetic ingredient. Its safety
profile indicates risks such as serious eye damage and hazards to aquatic life.

e Research Compounds and Natural Products: In scientific literature, "SC10" has been used to
designate a compound from Cymbopogon citratus (lemongrass) oil that was investigated in a
computational study for its potential to inhibit SARS-CoV-2.

» Biological Materials: The designation "SC-10" has been used to refer to a specific strain of
bacteria (Gordonia sp. SC-10) in the context of biodesulfurization research.
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o Laboratory Reagents: The catalog number "sc-10" is used by Santa Cruz Biotechnology to
identify a specific c-Met antibody used in preclinical research.

o Dosage Abbreviations in Studies: In a study on an anti-inflammatory fraction of Coptis
chinensis, "SC10" was used as an abbreviation for a 10 mg/kg dose of the sanguinarine-
chelerythrine fraction. Similarly, in other preclinical studies, "SC 10 mg/kg" is a common way
to denote a subcutaneous administration of a 10 mg/kg dose of a given substance.

Given the variety of meanings for "SC-10," providing a consolidated safety and toxicity profile
would be misleading and scientifically inaccurate. The core requirements of the request—
summarizing quantitative data, detailing experimental protocols, and creating specific signaling
pathway diagrams—are contingent on having data for a single, well-defined molecule.

To proceed with this request, please provide a more specific identifier for the "SC-10" of
interest, such as:

Chemical Name or IUPAC Name

CAS Number

Company or Research Institution of Origin

Therapeutic Class or Target

A Relevant Publication (DOI or PMID)

Once a specific compound is identified, a comprehensive search for its safety and toxicity data
can be conducted to generate the requested in-depth technical guide.

 To cite this document: BenchChem. [Unable to Proceed: Clarification Required for "SC-10"].

BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681507#sc-10-safety-profile-and-toxicity-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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